Cas no 152803-24-2 (5-hydroxypyridine-3-carbonitrile)

• Product Name: 5-hydroxypyridine-3-carbonitrile
• CAS No: 152803-24-2
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD11044307
• CID: 65295
• PubChem ID: 15342142
• Update Time: 2025-06-08

5-hydroxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydroxypyridine
• 3-PYRIDINECARBONITRILE,5-HYDROXY
• 3-Pyridinecarbonitrile,5-hydroxy-(9CI)
• 5-Hydroxynicotinonitrile
• 5-hydroxypyridine-3-carbonitrile
• 5-isocyano-pyridin-3-ol
• 5-Cyano-3-Hydroxypyridine
• 3-Pyridinecarbonitrile, 5-hydroxy-
• 5-Hydroxy-nicotinonitrile
• 5-HYDROXY-3-PYRIDINECARBONITRILE
• PubChem17727
• KAXIYYPIORYZLB-UHFFFAOYSA-
• KAXIYYPIORYZLB-UHFFFAOYSA-N
• RB1124
• STL556702
• BBL102893
• TRA0055497
• RP19355
• AM62681
• VP13532
• MB09110
• 3-Pyridineca
• 3-Cyano-5-hydroxypyridine, 97%
• DTXSID70571757
• AC-4595
• Z1198307115
• InChI=1/C6H4N2O/c7-2-5-1-6(9)4-8-3-5/h1,3-4,9H
• FT-0650033
• 152803-24-2
• CS-W016581
• J-512359
• SY047292
• MFCD11044307
• SCHEMBL875703
• EN300-127588
• AKOS005199147
• DS-10775
• DB-012892

• MDL： MFCD11044307
• Inchi： 1S/C6H4N2O/c7-2-5-1-6(9)4-8-3-5/h1,3-4,9H
• InChI Key： KAXIYYPIORYZLB-UHFFFAOYSA-N
• SMILES： OC1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 56.9

Experimental Properties

• Color/Form: No data available
• Density: 1.332
• Melting Point: 213-217℃
• Boiling Point: 394.737 °C at 760 mmHg
• Flash Point: 192.53 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 56.91000
• LogP: 0.65888

5-hydroxypyridine-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3439
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 5-hydroxypyridine-3-carbonitrile

Comprehensive Overview of 5-Hydroxypyridine-3-carbonitrile (CAS No. 152803-24-2): Properties, Applications, and Industry Insights

5-Hydroxypyridine-3-carbonitrile (CAS No. 152803-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of pyridine, this compound features a hydroxyl group at the 5-position and a nitrile group at the 3-position, making it a versatile intermediate for synthesizing heterocyclic compounds. Its CAS number 152803-24-2 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The growing demand for 5-hydroxypyridine-3-carbonitrile is driven by its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its potential as a building block for drug discovery, especially in oncology and neurology. Recent studies highlight its utility in creating kinase inhibitors and GABA receptor modulators, aligning with trending topics like targeted cancer therapies and neurodegenerative disease research.

From a chemical perspective, 5-hydroxypyridine-3-carbonitrile exhibits notable stability under ambient conditions, with a melting point range of 180-185°C. Its solubility profile—moderate in polar solvents like ethanol but low in water—makes it suitable for diverse reaction conditions. The compound's nitrile functional group allows for further derivatization, enabling the creation of amides, carboxylic acids, or tetrazoles, which are critical in medicinal chemistry optimization.

Industry trends show increased searches for "synthesis of 5-hydroxypyridine-3-carbonitrile" and "CAS 152803-24-2 suppliers", indicating robust commercial interest. Manufacturers are optimizing routes involving cyanation reactions or Pd-catalyzed cross-coupling to improve yields. Environmental considerations have also prompted developments in green chemistry approaches, such as solvent-free reactions or biocatalytic methods, addressing the demand for sustainable production.

Analytical characterization of CAS No. 152803-24-2 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize limiting impurities like 3-cyanopyridine derivatives, which may affect downstream applications. Regulatory compliance with REACH and ICH guidelines ensures its safe handling in industrial settings.

Emerging applications include its use in OLED materials and coordination chemistry, where its electron-withdrawing nitrile group facilitates ligand design. Patent analyses reveal growing IP activity around 152803-24-2-based formulations, particularly in photovoltaic materials and bioimaging probes. These innovations respond to market needs for energy-efficient technologies and diagnostic tools.

For researchers troubleshooting synthesis, common queries like "selective protection of 5-hydroxypyridine-3-carbonitrile" or "scale-up challenges for CAS 152803-24-2" reflect practical concerns. Best practices recommend inert atmosphere handling to prevent decomposition and rigorous moisture control during storage. Technical bulletins often cite silica gel chromatography as the preferred purification method.

The global market for 5-hydroxypyridine-3-carbonitrile is projected to expand at a CAGR of 6-8%, fueled by R&D investments in precision medicine and sustainable agriculture. Regional suppliers are expanding capacity to meet demand from contract research organizations (CROs) and generic drug manufacturers. Price benchmarking indicates competitive dynamics between Asian API producers and Western fine chemical distributors.

Future directions may explore continuous flow chemistry for 152803-24-2 production or its incorporation into metal-organic frameworks (MOFs). Collaborative studies between academia and industry aim to unlock new functionalities, such as catalysis or sensor development. These advancements position 5-hydroxypyridine-3-carbonitrile as a compound with enduring scientific and commercial value.